Cas no 122113-07-9 (1-Piperazinecarboxamide,4-(6,7-dihydro-7-methyl-6-oxo-5H-pyrrolo[2,3-d]pyrimidin-2-yl)-N,N-diethyl-)

• Product Name: 1-Piperazinecarboxamide,4-(6,7-dihydro-7-methyl-6-oxo-5H-pyrrolo[2,3-d]pyrimidin-2-yl)-N,N-diethyl-
• CAS No: 122113-07-9
• MF: C₁₆H₂₄N₆O₂
• MW: 332.400762557983
• CID: 152998
• PubChem ID: 3078643
• Update Time: 2025-04-19

1-Piperazinecarboxamide,4-(6,7-dihydro-7-methyl-6-oxo-5H-pyrrolo[2,3-d]pyrimidin-2-yl)-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxamide,4-(6,7-dihydro-7-methyl-6-oxo-5H-pyrrolo[2,3-d]pyrimidin-2-yl)-N,N-diethyl-
• 1-Piperazinecarboxamide, N,N-diethyl-4-(6,7-dihydro-7-methyl-6-oxo-5H-pyrrolo(2,3-d)pyrimidin-2-yl)-
• N,N-diethyl-4-(7-methyl-6-oxo-5H-pyrrolo[2,3-d]pyrimidin-2-yl)piperazine-1-carboxamide
• 122113-07-9
• N,N-Diethyl-4-(7-methyl-6-oxo-6,7-dihydro-5H-pyrrolo[2,3-d]pyrimidin-2-yl)piperazine-1-carboxamide
• DTXSID40924079

• Inchi： 1S/C16H24N6O2/c1-4-20(5-2)16(24)22-8-6-21(7-9-22)15-17-11-12-10-13(23)19(3)14(12)18-15/h11H,4-10H2,1-3H3
• InChI Key： LPMXXPGJAYATRD-UHFFFAOYSA-N
• SMILES： O=C(N(CC)CC)N1CCN(C2N=CC3CC(N(C)C=3N=2)=O)CC1

Computed Properties

• Exact Mass: 332.19632
• Monoisotopic Mass: 332.196074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 0

Experimental Properties

• Density: 1.259
• Boiling Point: 618.5°Cat760mmHg
• Flash Point: 327.9°C
• Refractive Index: 1.589
• PSA: 72.88